Cas no 2171176-66-0 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid
• CAS No: 2171176-66-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6307650
• PubChem ID: 165531620
• Update Time: 2025-06-25

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid
• EN300-1576942
• EN300-1576941
• (1rs,3rs)-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclobutane-1-carboxylic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]cyclobutane-1-carboxylic acid
• 2171176-66-0

• Inchi： 1S/C25H28N2O5/c1-15(11-23(28)27(2)17-12-16(13-17)24(29)30)26-25(31)32-14-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22H,11-14H2,1-2H3,(H,26,31)(H,29,30)/t15-,16?,17?/m0/s1
• InChI Key： IQZFGQPWTWOVCQ-GTPINHCMSA-N
• SMILES： OC(C1CC(C1)N(C)C(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid

Introduction to 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2171176-66-0)

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid, identified by its CAS number 2171176-66-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclobutane core and a unique amino acid-derived side chain, which contributes to its distinctive pharmacological properties. The presence of a fluoren-9-ylmethoxycarbonyl group further enhances its molecular complexity, making it a promising candidate for various therapeutic applications.

The structural features of this compound are meticulously designed to interact with biological targets in a highly specific manner. The cyclobutane ring, a common motif in bioactive molecules, provides rigidity that can optimize binding affinity to protein receptors. Additionally, the (3S)-configuration of the side chain ensures stereochemical specificity, which is crucial for the efficacy and safety of pharmaceutical agents. This stereochemistry has been extensively studied in drug design, as it can significantly influence the metabolic stability and pharmacokinetic behavior of a compound.

The fluoren-9-ylmethoxycarbonyl moiety is particularly noteworthy, as it serves as a protecting group for the amino function while also contributing to the overall solubility and bioavailability of the molecule. Protecting groups are essential in synthetic chemistry, allowing for selective modifications at different sites within the molecule without unwanted side reactions. The use of fluorene-based protecting groups has been increasingly explored due to their stability under various reaction conditions and their ease of removal under mild acidic or basic conditions.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid has emerged as a potential lead compound in several preclinical studies aimed at addressing unmet medical needs. Its unique structural framework suggests applications in areas such as inflammation modulation, pain management, and neurodegenerative diseases. The cyclobutane scaffold is particularly relevant in these contexts, as it mimics natural amino acid structures that are integral to many enzymatic processes.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex drug candidates. The presence of multiple functional groups allows for further derivatization, enabling chemists to fine-tune its pharmacological profile. For instance, modifications at the amino terminus or the carboxylic acid group can alter its solubility, binding affinity, or metabolic clearance. Such flexibility is invaluable in drug discovery pipelines, where iterative design and optimization are often necessary to achieve desired therapeutic outcomes.

Recent advancements in computational chemistry have facilitated the rapid screening of such complex molecules for their biological activity. Molecular modeling techniques have been employed to predict how 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid interacts with target proteins, providing insights into its mechanism of action. These studies have highlighted its potential as an allosteric modulator or an enzyme inhibitor, depending on the specific context. Such findings are crucial for guiding experimental efforts and prioritizing compounds for further development.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful control over reaction conditions to ensure high yield and purity. Key steps include the formation of the cyclobutane ring via ring-closing metathesis or cyclization reactions, followed by functional group transformations such as methoxycarbonylation and stereoselective amine addition. Each step requires precise execution to avoid unwanted byproducts and to maintain the integrity of the desired stereochemistry.

In conclusion,3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidocyclobutane-1-carboxylic acid (CAS No. 2171176-66-0) exemplifies the sophistication inherent in modern drug design. Its unique structural features offer multiple advantages for therapeutic development, including stereochemical specificity, functional group diversity, and potential interactions with key biological targets. As research continues to uncover new applications for this compound and related derivatives,CAS No 2171176 66 0 will undoubtedly play a pivotal role in advancing pharmaceutical innovation.